Cas no 1341657-65-5 (4-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}piperidine)

• Product Name: 4-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}piperidine
• CAS No: 1341657-65-5
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 5573480
• PubChem ID: 63013048
• Update Time: 2026-03-11

4-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}piperidine

• Inchi： 1S/C11H18N4/c1-3-12-4-2-10(1)15-8-7-14-6-5-13-11(14)9-15/h5-6,10,12H,1-4,7-9H2
• InChI Key： UHXRVXHGFRZYJM-UHFFFAOYSA-N
• SMILES： N1CCC(N2CCN3C=CN=C3C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}piperidine

Comprehensive Overview of 4-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}piperidine (CAS No. 1341657-65-5)

The compound 4-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}piperidine (CAS No. 1341657-65-5) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines an imidazo[1,2-a]pyrazine core with a piperidine moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a scaffold for developing novel kinase inhibitors and GPCR modulators, which are hot topics in current pharmaceutical research.

In recent years, the demand for small molecule inhibitors and bioactive heterocycles has surged, driven by advancements in targeted therapy and personalized medicine. The imidazo[1,2-a]pyrazine framework, present in this compound, is known for its versatility in interacting with biological targets. This has led to increased searches for terms like "imidazo[1,2-a]pyrazine derivatives" and "piperidine-based drug candidates" in scientific databases and AI-driven literature reviews. The compound's CAS No. 1341657-65-5 is often queried by chemists and pharmacologists seeking precise structural information or synthetic protocols.

From a synthetic perspective, 4-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}piperidine offers intriguing challenges and opportunities. Its fused bicyclic system requires specialized methodologies for efficient construction, a subject frequently discussed in organic chemistry forums. The incorporation of the piperidine ring enhances solubility and bioavailability, addressing common issues faced in drug development. These attributes align with the growing interest in "improving drug-like properties" and "fragment-based drug design," which dominate contemporary medicinal chemistry discussions.

The pharmacological potential of this compound is another area of active exploration. Preliminary studies suggest its relevance in modulating central nervous system (CNS) targets, a highly sought-after area given the rising prevalence of neurological disorders. Searches for "CNS-active heterocycles" and "blood-brain barrier permeable compounds" often lead researchers to investigate molecules like 4-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}piperidine. Its balanced lipophilicity and molecular weight make it a viable candidate for further optimization in neuropharmacology.

In addition to its therapeutic potential, the compound's structural novelty has made it a subject of computational chemistry studies. Molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) analyses frequently feature this scaffold to predict binding affinities and optimize lead compounds. This intersects with the booming interest in "AI-driven drug discovery" and "in silico screening," where researchers leverage machine learning to accelerate the identification of promising molecules.

From a commercial standpoint, CAS No. 1341657-65-5 is increasingly listed in catalogs of specialty chemical suppliers, reflecting its growing importance in preclinical research. The compound's patent landscape is also evolving, with several applications highlighting its utility in treating inflammatory and metabolic diseases. These developments resonate with the broader trends in "targeted drug delivery" and "multi-kinase inhibition," which are frequently searched topics in pharmaceutical innovation.

In summary, 4-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}piperidine represents a compelling case study in modern drug discovery. Its multifunctional architecture, combined with its relevance to cutting-edge research themes, ensures its continued prominence in scientific literature. As the demand for next-generation therapeutics grows, this compound is poised to remain a key player in the quest for innovative and effective medicines.